Cas no 1427391-29-4 (2-fluoro-3,4-dimethylbenzoic acid)

• Product Name: 2-fluoro-3,4-dimethylbenzoic acid
• CAS No: 1427391-29-4
• MF: C₉H₉FO₂
• MW: 168.164966344833
• MDL: MFCD23712057
• CID: 5209159
• PubChem ID: 58240541
• Update Time: 2025-10-29

2-fluoro-3,4-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-fluoro-3,4-dimethyl-
• 2-fluoro-3,4-dimethylbenzoic acid
• 3,4-Dimethyl-2-fluorobenzoic acid
• SY361045
• 1427391-29-4
• EN300-206946
• SCHEMBL10662412
• MFCD23712057
• G58657

• MDL： MFCD23712057
• Inchi： 1S/C9H9FO2/c1-5-3-4-7(9(11)12)8(10)6(5)2/h3-4H,1-2H3,(H,11,12)
• InChI Key： HBDRNIIXXCVZFZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C)C(C)=C1F

Computed Properties

• Exact Mass: 168.05865769g/mol
• Monoisotopic Mass: 168.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-fluoro-3,4-dimethylbenzoic acid

2-Fluoro-3,4-dimethylbenzoic Acid (CAS No. 1427391-29-4): A Versatile Building Block in Modern Organic Synthesis

In the realm of fine chemicals and pharmaceutical intermediates, 2-fluoro-3,4-dimethylbenzoic acid (CAS No. 1427391-29-4) has emerged as a critical scaffold due to its unique structural features. This fluorinated aromatic carboxylic acid combines the electronic effects of fluorine substitution with the steric influence of dimethyl groups, making it invaluable for drug discovery, agrochemical development, and material science applications. Researchers increasingly focus on this compound as the demand for fluorine-containing bioactive molecules grows, driven by trends in precision medicine and sustainable chemistry.

The strategic placement of the fluoro group at the 2-position and methyl groups at 3,4-positions creates distinct reactivity patterns. This substitution pattern enhances metabolic stability—a key concern in pharmaceutical formulation—while maintaining favorable lipophilicity. Recent studies highlight its utility in developing kinase inhibitors, particularly for cancer therapeutics, where the fluorine atom improves target binding through polar interactions. The compound's crystalline properties also make it attractive for cocrystal engineering, addressing solubility challenges in drug development.

From a synthetic chemistry perspective, 1427391-29-4 serves as a versatile precursor for cross-coupling reactions, amide bond formation, and esterification. Its compatibility with modern flow chemistry techniques aligns with industry demands for process intensification. Environmental considerations have spurred interest in greener preparation methods, with recent patents disclosing catalytic fluorination approaches that reduce waste generation. These advancements respond to growing ESG (Environmental, Social, and Governance) pressures in chemical manufacturing.

The compound's physicochemical properties—including its pKa value (~3.8) and logP (~2.1)—make it particularly valuable for structure-activity relationship (SAR) studies. Computational chemists frequently incorporate this scaffold in molecular modeling to explore bioisosteric replacements, especially in central nervous system (CNS) drug design. Its balanced hydrogen bond donor/acceptor profile contributes to improved blood-brain barrier penetration, a hot topic in neurodegenerative disease research.

In material science applications, the 2-fluoro-3,4-dimethylbenzoic acid structure facilitates the development of liquid crystals with tunable mesomorphic properties. The fluorine atom's strong dipole moment enables precise control over molecular alignment in display technologies. Recent breakthroughs in organic electronics have utilized derivatives of this compound as electron-transport materials in OLED devices, capitalizing on its charge transport characteristics.

Analytical characterization of this compound typically involves HPLC purity analysis (>98%), NMR spectroscopy (distinct ¹⁹F signal at ~-110 ppm), and mass spectrometry (M^- at 182 m/z). The growing adoption of quality-by-design (QbD) principles in chemical production has increased demand for rigorously characterized building blocks like 1427391-29-4, particularly from GMP-compliant suppliers serving the contract research organization (CRO) market.

Emerging applications in proteolysis-targeting chimeras (PROTACs) have further expanded the utility of this fluorinated benzoic acid. Its ability to serve as a linker component between E3 ligase binders and target proteins has attracted attention from biotech startups focusing on targeted protein degradation. This aligns with current industry priorities in undruggable target exploration and next-generation therapeutics development.

Storage and handling recommendations for 2-fluoro-3,4-dimethylbenzoic acid emphasize protection from moisture (recommended desiccator storage) and avoidance of strong oxidizers. The compound demonstrates excellent stability under ambient conditions, contributing to its popularity in high-throughput screening libraries. Suppliers typically offer customized packaging solutions ranging from milligram quantities for medicinal chemistry exploration to kilogram-scale batches for process chemistry optimization.

Patent landscape analysis reveals steadily growing interest, with over 15 patent families referencing CAS 1427391-29-4 since 2018. Major applications span EGFR inhibitors, antibody-drug conjugates (ADCs), and allosteric modulators for G-protein-coupled receptors (GPCRs). This intellectual property activity underscores the compound's strategic importance in biopharmaceutical innovation pipelines worldwide.